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Compound of Interest

Compound Name: Ethyl 2-(oxan-4-ylidene)acetate

Cat. No.: B145176

Essential Safety and Handling Guide for Ethyl 2-
(oxan-4-ylidene)acetate

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Ethyl 2-(oxan-4-ylidene)acetate (CAS No. 130312-00-4). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals in a laboratory setting.

Chemical Identifier:
« Name: Ethyl 2-(oxan-4-ylidene)acetate

o Synonyms: Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate, Ethyl 2-(tetrahydro-4H-pyran-4-
ylidene)acetate[1][2]

« CAS Number: 130312-00-4[1][2]

Hazard Identification and Precautionary Statements

Based on available data, Ethyl 2-(oxan-4-ylidene)acetate is classified with the following
hazards:

 Signal Word: Warning[1][3]

Hazard Statements:
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e H315: Causes skin irritation[1][3]

e H319: Causes serious eye irritation[1][3]

o H335: May cause respiratory irritation[1][3]

Precautionary Statements: The following table summarizes the essential precautionary
measures to be taken when handling this compound.[1][3]
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 keep at rest in a position comfortable for

breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER or doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.
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Operational Plan: Handling and Storage

Adherence to the following step-by-step procedures is mandatory for the safe handling of Ethyl
2-(oxan-4-ylidene)acetate.

Engineering Controls and Personal Protective
Equipment (PPE)

1. Ventilation:
e Always handle this chemical in a well-ventilated area.[4][5]

e The use of a chemical fume hood is strongly recommended to minimize inhalation of vapors.

[6]

2. Personal Protective Equipment (PPE): The following PPE must be worn at all times when
handling this compound:

Protection Type Specification Rationale

] Protects against splashes and
) Chemical safety goggles or a )
Eye Protection _ vapors that can cause serious
face shield.[4][5] o
eye irritation.[1][3]

] Chemically resistant gloves Prevents skin contact which
Hand Protection L
(e.g., Butyl rubber).[7] can cause irritation.[1][3]

. Protects against accidental
Body Protection A standard laboratory coat. ]
skin contact.

Use a NIOSH-approved ]
_ _ oo Prevents respiratory tract
. . respirator if ventilation is o ) )
Respiratory Protection ) ) irritation from inhalation of
inadequate or for spill
vapors.[1][3]
response.

Handling Procedures

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[4][5]
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» Dispensing:

o Ground and bond containers when transferring material to prevent static discharge.[5]

o Use only non-sparking tools.[5]

e General Handling:

[e]

Avoid contact with skin, eyes, and clothing.[4]

o

Do not breathe vapors or mist.[6]

[¢]

Wash hands thoroughly after handling.[4][6]

[¢]

Do not eat, drink, or smoke in the handling area.[8]

Storage Procedures

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]
o Keep away from heat, sparks, and open flames.[5]

o Store locked up.[1][3]

Emergency and Disposal Plan

Accidental Release Measures

o Evacuation: Evacuate non-essential personnel from the spill area.
o Ventilation: Ensure adequate ventilation of the area.
» Containment:
o Prevent further leakage or spillage if it is safe to do so.[4]
o Contain the spill using inert absorbent material such as sand, earth, or vermiculite.[4][9]

o Clean-up:
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o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for disposal.[9]

o Decontamination: Clean the spill area thoroughly with soap and water.

First Aid Measures

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If feeling
unwell, call a poison control center or doctor.[4][8]

If on Skin: Remove contaminated clothing immediately. Wash the affected area with plenty of
soap and water. If skin irritation occurs, seek medical attention.[4][8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[4]

If Swallowed: Rinse mouth. Call a poison control center or doctor if you feel unwell.[6][8]

Disposal Plan

» Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[4][10]

o The waste should be handled as hazardous and disposed of at an approved waste disposal
facility.[4][10]

Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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